Cas no 2023578-48-3 (4,7-Diethyl-2,3-dihydro-1h-indole)

• Product Name: 4,7-Diethyl-2,3-dihydro-1h-indole
• CAS No: 2023578-48-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6388619
• PubChem ID: 150363192
• Update Time: 2025-05-21

4,7-Diethyl-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 2023578-48-3
• EN300-1145643
• 4,7-diethyl-2,3-dihydro-1h-indole
• 4,7-Diethyl-2,3-dihydro-1h-indole

• Inchi： 1S/C12H17N/c1-3-9-5-6-10(4-2)12-11(9)7-8-13-12/h5-6,13H,3-4,7-8H2,1-2H3
• InChI Key： GWDKMUBJKYPMOC-UHFFFAOYSA-N
• SMILES： N1CCC2C(=CC=C(CC)C1=2)CC

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on 4,7-Diethyl-2,3-dihydro-1h-indole

4,7-Diethyl-2,3-dihydro-1H-indole: A Comprehensive Overview

The compound 4,7-Diethyl-2,3-dihydro-1H-indole (CAS No. 2023578-48-3) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This indole derivative is characterized by its unique structure, which includes a bicyclic framework with two ethyl substituents at the 4 and 7 positions. The indole core itself is a heterocyclic aromatic compound consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of the ethyl groups at specific positions imparts distinct chemical and biological properties to this compound.

Recent studies have highlighted the potential of 4,7-Diethyl-2,3-dihydro-1H-indole as a precursor in the synthesis of bioactive molecules. Its structure makes it an ideal candidate for further functionalization, enabling researchers to explore its applications in drug discovery. For instance, modifications to the ethyl groups or the indole core could lead to novel compounds with enhanced pharmacokinetic profiles or improved bioavailability.

The synthesis of 4,7-Diethyl-2,3-dihydro-1H-indole typically involves multi-step organic reactions. One common approach is the Paal-Knorr synthesis, which utilizes 1,3-diketones and ammonia or ammonium derivatives to form indoles. Subsequent alkylation reactions can introduce the ethyl groups at the desired positions. The optimization of these reaction conditions has been a focus of recent research efforts, with scientists exploring greener and more efficient methodologies to produce this compound on a larger scale.

From a biological standpoint, 4,7-Diethyl-2,3-dihydro-1H-indole has shown promise in various assays. For example, it has demonstrated moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. This suggests that it could serve as a lead compound for developing therapeutic agents targeting these conditions. Additionally, its ability to modulate cellular signaling pathways makes it an interesting subject for further investigation in oncology and inflammation research.

Another area where 4,7-Diethyl-2,3-dihydro-1H-indole has shown potential is in materials science. Its aromaticity and conjugated system make it suitable for applications in organic electronics. Researchers have explored its use as a building block for constructing π-conjugated polymers and small molecules with tailored electronic properties. These materials could find applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In terms of environmental impact, studies have examined the degradation pathways of 4,7-Diethyl-2,3-dihydro-1H-indole under various conditions. Results indicate that it undergoes hydrolysis in aqueous environments, with degradation rates influenced by pH and temperature. Understanding these processes is crucial for assessing its environmental fate and ensuring sustainable practices in its production and use.

Looking ahead, the continued exploration of 4,7-Diethyl-2,3-dihydro-1H-indole is expected to yield new insights into its chemical reactivity and biological activity. Collaborative efforts between chemists and biologists will be essential for unlocking its full potential across diverse fields. As research progresses, this compound may emerge as a valuable tool in advancing both medicinal chemistry and materials science.